Cas no 280-05-7 (8-Azabicyclo[3.2.1]octane)

• Product Name: 8-Azabicyclo[3.2.1]octane
• CAS No: 280-05-7
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD13196389
• CID: 273067
• PubChem ID: 136097
• Update Time: 2025-07-20

8-Azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane
• 8-Azabicyclo(3.2.1)octane
• 8-Azabicyclo[3.2.1]octane hydrochloride
• 1αH,5αH-Nortropane
• Nortropan
• Nortropane
• 8-Aza-bicyclo[3.2.1]octane
• PB15162
• SCHEMBL34529
• EN300-89017
• 280-05-7
• BS-12970
• 8-Azabicyclo[3,2,1]octane
• F2147-1257
• 1.alpha.H,5.alpha.H-Nortropane
• A5362
• AKOS006240286
• MFCD13196389
• CS-0183362
• DTXSID90950681
• DTXCID20965228
• 1alphaH,5alphaH-Nortropane

• MDL： MFCD13196389
• Inchi： 1S/C7H13N/c1-2-6-4-5-7(3-1)8-6/h6-8H,1-5H2
• InChI Key： DGGKXQQCVPAUEA-UHFFFAOYSA-N
• SMILES： N1C2CCCC1CC2

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.934
• Boiling Point: 169.9°C at 760 mmHg
• Flash Point: 48.2°C
• Refractive Index: 1.478
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-Azabicyclo[3.2.1]octane

Recent Advances in the Application of 8-Azabicyclo[3.2.1]octane (CAS 280-05-7) in Chemical Biology and Pharmaceutical Research

The compound 8-Azabicyclo[3.2.1]octane (CAS 280-05-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This bicyclic structure serves as a crucial scaffold for the development of novel therapeutics, particularly in the fields of neuroscience, oncology, and infectious diseases. Recent studies have explored its potential as a building block for drug design, leveraging its unique conformational properties and ability to interact with biological targets.

One of the most promising areas of research involves the modification of 8-Azabicyclo[3.2.1]octane to enhance its pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved blood-brain barrier permeability, making them suitable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The researchers utilized computational modeling and in vitro assays to identify key structural modifications that optimize binding affinity to target proteins while minimizing off-target effects.

In the field of oncology, 8-Azabicyclo[3.2.1]octane derivatives have shown remarkable potential as inhibitors of specific kinase pathways. A recent preclinical study highlighted the compound's ability to selectively target cancer cells with minimal toxicity to healthy tissues. The study, conducted by a team at the National Cancer Institute, employed high-throughput screening to identify lead compounds that effectively disrupt tumor growth in mouse models. These findings suggest that 8-Azabicyclo[3.2.1]octane-based therapies could offer a new avenue for precision medicine in cancer treatment.

Another groundbreaking application of 8-Azabicyclo[3.2.1]octane is in the development of antiviral agents. Researchers have synthesized novel analogs that exhibit potent activity against RNA viruses, including SARS-CoV-2 and influenza. A 2024 publication in Nature Communications detailed the mechanism by which these compounds interfere with viral replication, providing a structural basis for future drug design. The study combined X-ray crystallography and molecular dynamics simulations to elucidate the interactions between the compound and viral proteins.

Despite these advancements, challenges remain in the clinical translation of 8-Azabicyclo[3.2.1]octane-based therapeutics. Issues such as metabolic stability, scalability of synthesis, and potential drug-drug interactions require further investigation. Ongoing research aims to address these limitations through innovative chemical strategies and advanced formulation techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of these promising compounds.

In conclusion, 8-Azabicyclo[3.2.1]octane (CAS 280-05-7) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications across multiple therapeutic areas underscore its importance as a scaffold for drug discovery. Future studies will likely explore its potential in emerging fields such as epigenetics and immunotherapy, further expanding its utility in modern medicine.